Cas no 93-42-5 (2-Mercapto-N-(2-naphthyl)acetamide)

2-Mercapto-N-(2-naphthyl)acetamide is a sulfur-containing organic compound featuring a naphthyl group and a thiol-functionalized acetamide moiety. Its structure makes it valuable in synthetic chemistry, particularly as a building block for heterocyclic compounds or as a ligand in coordination chemistry. The thiol group offers reactivity for conjugation or metal binding, while the naphthyl group enhances aromatic interactions. This compound is useful in pharmaceutical and materials research, where its dual functionality enables applications in drug design, polymer modification, or catalysis. High purity grades ensure consistent performance in sensitive reactions. Proper handling is advised due to the thiol group's potential sensitivity to oxidation.

2-Mercapto-N-(2-naphthyl)acetamide structure

93-42-5 structure

Product Name:2-Mercapto-N-(2-naphthyl)acetamide

CAS No:93-42-5

MF:C₁₂H₁₁NOS

MW:217.286841630936

CID:34700

PubChem ID:66733

Update Time:2025-10-28

2-Mercapto-N-(2-naphthyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-Mercapto-N-(2-naphthyl)acetamide
- N-naphthalen-2-yl-2-sulfanylacetamide
- Thionalide
- 2-mercapto-N-2-naphthalenyl-acetamide
- 2-Mercapto-N-2-naphthylacetamide
- 2-mercapto-N-naphthalen-2-yl-acetamide
- Acetamide,2-mercapto-N-2-naphthyl
- C-Mercapto-N-(naphthyl-(2))-acetamid
- mercapto-acetic acid-[2]naphthylamide
- Mercapto-essigsaeure-[2]naphthylamid
- N-2-Naphthyl-mercaptoacetamide
- thioglycollic-b-aminonaphthalide
- Thiolanilide
- Thionalid
- Acetamide,2-mercapto-N-2-naphthyl- (6CI,7CI,8CI)
- N-(2-Naphthyl)mercaptoacetamide
- N-2-Naphthyl-2-mercaptoacetamide
- NSC 7327
- Thioglycolic acid b-naphthalide
- Thioglycolic-b-aminonaphthalide
- 93-42-5
- NSC-7327
- THIONALIDE [MI]
- Acetamide, 2-mercapto-N-2-naphthalenyl-
- FT-0719688
- Q27262543
- MLS000736570-02
- THIOGLYCOLIC ACID .BETA.-NAPHTHALIDE
- 1,3-Dimethyl-6-[2-(N-(2-hydroxyethyl)-3-(4-nitrophenyl)propylamino)ethylamino]-2,4(1H,3H)-pyrimidinedionehydrochloride
- SMR000528067
- Thioglycolic-.beta.-aminonaphthalide
- Acetamide, 2-mercapto-N-2-naphthyl-
- AI3-17962
- InChI=1/C12H11NOS/c14-12(8-15)13-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,15H,8H2,(H,13,14)
- 5M3H598CDM
- AKOS005379530
- DTXSID50239222
- EINECS 202-245-0
- MLS000736570
- Thioglycolic-beta-aminonaphthalide
- NSC7327
- CHEMBL1369173
- SCHEMBL521958
- NCGC00246868-01
- 2-mercapto-N-(naphthalen-2-yl)acetamide
- NS00007389
- NCGC00246868-02
- SGMHGVVTMOGJMX-UHFFFAOYSA-
- N-(2-Naphthyl)-2-sulfanylacetamide
- N-(2-Naphthyl)-2-sulfanylacetamide #
- UNII-5M3H598CDM
- Acetamide, 2mercaptoN2naphthalenyl (9CI)
- Thioglycolicbetaaminonaphthalide
- DB-293193
- Acetamide, 2mercaptoN2naphthyl (8CI)
- N-(naphthalen-2-yl)-2-sulfanylacetamide
- N2Naphthylmercaptoacetamide
- 202-245-0
- Acetamide, 2-mercapto-N-2-naphthalenyl-(9CI)
- Acetamide, 2mercaptoN2naphthalenyl
- STK024498
- Acetamide, 2-mercapto-N-2-naphthyl-(8CI)
- 2MercaptoN2naphthylacetamide
- acetamide, 2-mercapto-N-(2-naphthyl)-
- DTXCID70161713
- THIOGLYCOLIC ACID BETA-NAPHTHALIDE
- Acetamide, 2mercaptoN2naphthyl
- Inchi： 1S/C12H11NOS/c14-12(8-15)13-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,15H,8H2,(H,13,14)
- InChI Key： SGMHGVVTMOGJMX-UHFFFAOYSA-N
- SMILES： SCC(NC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

Exact Mass: 217.05600
Monoisotopic Mass: 217.05613515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 2.7
Topological Polar Surface Area: 30.1Å²

Experimental Properties

Color/Form: White to Ivory needle crystals
Density: 1.1799 (rough estimate)
Melting Point: 111-112°
Boiling Point: 458.1±28.0 °C at 760 mmHg
Flash Point: 230.9±24.0 °C
Refractive Index: 1.6000 (estimate)
PSA: 67.90000
LogP: 2.78110
Solubility: It is easily soluble in various organic solvents such as ethanol \ ether \ acetone, but insoluble in water
Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Mercapto-N-(2-naphthyl)acetamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Mercapto-N-(2-naphthyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P00GTE0-100mg	THIONALIDE	93-42-5	98%	100mg	$179.00	2024-04-20

2-Mercapto-N-(2-naphthyl)acetamide Related Literature

1. Rapid determination of molybdate in natural waters by coprecipitation and neutron activation analysis

Y. C. Sun,J. Y. Yang,S. R. Tzeng Analyst 1999 124 421
2. 2′-Mercapto-4-propylacetanilide: an alternative to thionalide for precipitating lead from weak acid solution

John C. Burridge,Irene J. Hewitt,Hamish A. Anderson Analyst 1986 111 253
3. Coprecipitation of microgram amounts of lead and tin with aluminium, using 8-hydroxyquinoline, tannic acid and either thionalide or sodium sulphide

John C. Burridge,Irene J. Hewitt Analyst 1985 110 795
4. Protein fingerprinting in the choice of cellulase cocktails for the conversion of lignocellulosic biomass

Chiara Cattaneo,Stefano Spertino,Lara Boatti,Sara Icardi,Maria Cavaletto Anal. Methods 2014 6 4046
5. Improved method for spectrophotometric determination of ruthenium using 1,10-phenanthroline: application for analysis of complex compounds

Adnan Zahirovi?,Irnesa Osmankovi?,Emir Turku?i?,Emira Kahrovi? Anal. Methods 2018 10 5078

Related Categories

Additional information on 2-Mercapto-N-(2-naphthyl)acetamide

2-Mercapto-N-(2-naphthyl)acetamide (CAS No. 93-42-5): A Comprehensive Overview

2-Mercapto-N-(2-naphthyl)acetamide (CAS No. 93-42-5) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as N-(2-naphthyl)-2-mercaptoacetamide, features a unique molecular structure combining a naphthyl group with a mercaptoacetamide moiety. Its chemical formula is C₁₂H₁₁NOS, and it is widely recognized for its versatility in synthetic chemistry and material science.

The 2-Mercapto-N-(2-naphthyl)acetamide compound is particularly notable for its role as an intermediate in the synthesis of more complex molecules. Researchers and manufacturers value this compound for its ability to act as a building block in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its thiol group (-SH) and amide functionality make it a reactive species, suitable for various coupling reactions and derivatizations.

One of the trending topics in the chemical industry is the search for sustainable and eco-friendly intermediates. 2-Mercapto-N-(2-naphthyl)acetamide aligns with this trend due to its potential use in green chemistry applications. For instance, it can be employed in catalytic processes that minimize waste and reduce the need for hazardous reagents. This aspect makes it a subject of interest for researchers focusing on environmentally benign synthetic routes.

In the pharmaceutical sector, N-(2-naphthyl)-2-mercaptoacetamide has been explored for its potential in drug development. The naphthyl group is a common pharmacophore found in many bioactive molecules, and the addition of a thiol group enhances its reactivity. This compound could serve as a precursor for anticancer agents, antioxidants, or enzyme inhibitors, making it a valuable asset in medicinal chemistry.

Another area where 2-Mercapto-N-(2-naphthyl)acetamide shows promise is in material science. Its ability to form stable complexes with metals makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensors, which are currently hot topics in advanced materials research.

From a commercial perspective, the demand for CAS No. 93-42-5 is steadily increasing. Suppliers and distributors are focusing on high-purity grades to meet the needs of research laboratories and industrial clients. The compound is typically available in powder or crystalline form, with purity levels exceeding 98%. Quality control is critical, as impurities can affect its performance in sensitive applications.

For those searching for where to buy 2-Mercapto-N-(2-naphthyl)acetamide, it is essential to source it from reputable chemical suppliers. Many online platforms and specialized chemical vendors offer this compound, but buyers should verify the supplier's credentials and the product's specifications. Additionally, safety data sheets (SDS) should be reviewed to ensure proper handling and storage.

In summary, 2-Mercapto-N-(2-naphthyl)acetamide (CAS No. 93-42-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable intermediate for researchers and industries alike. As the demand for sustainable and high-performance chemicals grows, this compound is poised to play an even more significant role in future innovations.